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Compound of Interest

Compound Name: 9-(Methylaminomethyl)anthracene

Cat. No.: B057991 Get Quote

An In-depth Technical Guide to the Safety, Hazards, and Handling of 9-
(Methylaminomethyl)anthracene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, hazards, and handling procedures

for 9-(Methylaminomethyl)anthracene, a compound used as an isocyanate derivatizing

reagent and as a model drug in research settings.[1][2] Adherence to these guidelines is crucial

for ensuring laboratory safety and minimizing potential exposure risks.

Physicochemical Properties
A summary of the key physicochemical properties of 9-(Methylaminomethyl)anthracene is

presented in Table 1.

Table 1: Physicochemical Data of 9-(Methylaminomethyl)anthracene
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Property Value Source

Molecular Formula C16H15N [3]

Molecular Weight 221.30 g/mol [3]

Appearance Solid [1][4]

Melting Point 57-59 °C [1][4]

Storage Temperature 2-8°C [1][4]

IUPAC Name
1-anthracen-9-yl-N-

methylmethanamine
[3]

InChI Key
WRVHTDZJMNUGQN-

UHFFFAOYSA-N
[1][3][4]

CAS Number 73356-19-1 [1][3]

Hazard Identification and Classification
9-(Methylaminomethyl)anthracene is classified as a hazardous substance. The GHS hazard

classifications are summarized in Table 2.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source:[1][3]

Signal Word: Warning[1]
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Primary Hazards: Irritant[3]

Target Organs: Respiratory system[1][4]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Handling:

Avoid contact with skin, eyes, and clothing.[5][6]

Avoid breathing dust.[6]

Use only with adequate ventilation.[6][7]

Wash hands thoroughly after handling.[6]

Keep away from sources of ignition.[6]

Minimize dust generation and accumulation.[6]

Storage:

Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.[5]

Recommended storage temperature is 2-8°C.[1][4]

Storage class is 11: Combustible Solids.[1][4]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling 9-
(Methylaminomethyl)anthracene.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source

Eye/Face Protection
Safety glasses with side-

shields or goggles.
[1][6]

Skin Protection

Chemical-resistant gloves and

protective clothing to prevent

skin exposure.

[1][8][9]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (such as a dust

mask type N95) is required

when dusts are generated.

[1][4][8]

Emergency Procedures
In the event of an emergency, follow these first aid and fire-fighting measures.

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician if symptoms occur.[5][7][8]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. If skin irritation persists, call a physician.[5][7][8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes and get medical attention.[5]

[7][8]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Get medical attention if symptoms occur.[5][8]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[8]
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Specific Hazards: The substance is combustible. Development of hazardous combustion

gases or vapors, such as carbon monoxide and carbon dioxide, is possible in the event of a

fire.[8] Fine dust dispersed in air may ignite.[9]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[8]

Accidental Release Measures
In case of a spill or release, follow the workflow below.
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Immediate Response

Containment & Cleanup

Disposal

Post-Cleanup

Spill Detected

Evacuate personnel to safe areas

Ensure adequate ventilation

Remove all sources of ignition

Wear appropriate PPE

Prevent further leakage or spillage.
Cover drains.

Sweep up and shovel into suitable containers for disposal.
Avoid dust formation.

Dispose of contents/container in accordance
with local, regional, and national regulations.

Clean the affected area

Report the incident

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill of 9-(Methylaminomethyl)anthracene.
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Stability and Reactivity
Chemical Stability: The product is chemically stable under standard ambient conditions

(room temperature).

Incompatible Materials: Strong oxidizing agents.[8]

Hazardous Decomposition Products: Hazardous combustion products include carbon

monoxide and carbon dioxide.[8]

Hazardous Polymerization: Does not occur.[8]

Toxicological Information
Detailed toxicological studies for 9-(Methylaminomethyl)anthracene are not readily available

in the public domain. The primary known health hazards are irritation to the skin, eyes, and

respiratory system.[1][3] No data is available regarding acute toxicity (oral, dermal, inhalation),

carcinogenicity, mutagenicity, or reproductive toxicity.[10]

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. Do not

let the product enter drains.[7] Leave chemicals in their original containers and do not mix with

other waste. Handle uncleaned containers as you would the product itself.

Experimental Protocols
Detailed experimental protocols for the safety and toxicological assessment of 9-
(Methylaminomethyl)anthracene are not publicly available in the cited literature. The

information presented in this guide is derived from safety data sheets provided by chemical

suppliers, which are based on internal data and established knowledge of similar chemical

structures. Researchers should apply standard laboratory best practices and conduct their own

risk assessments based on the specific conditions of their experiments.

Disclaimer: This document is intended as a guide and should not be considered a substitute for

a formal risk assessment. All laboratory personnel should be thoroughly trained in the safe
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handling of hazardous chemicals. Always consult the most up-to-date Safety Data Sheet (SDS)

from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b057991?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/270083
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0179265.htm
https://pubchem.ncbi.nlm.nih.gov/compound/9-_Methylaminomethyl_anthracene
https://pubchem.ncbi.nlm.nih.gov/compound/9-_Methylaminomethyl_anthracene
https://www.sigmaaldrich.com/US/en/product/aldrich/270083
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://aksci.com/sds/E068_SDS.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA002DPQ.pdf
https://www.fishersci.com/store/msds?partNumber=AC126300050&productDescription=9-METHYLANTHRACENE%2C+99%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104861000&productDescription=ANTHRACENE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC181870250&productDescription=9-ANTHRACENEMETHANOL%2C+98+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b057991#9-methylaminomethyl-anthracene-safety-hazards-and-handling
https://www.benchchem.com/product/b057991#9-methylaminomethyl-anthracene-safety-hazards-and-handling
https://www.benchchem.com/product/b057991#9-methylaminomethyl-anthracene-safety-hazards-and-handling
https://www.benchchem.com/product/b057991#9-methylaminomethyl-anthracene-safety-hazards-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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